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Compound of Interest

Compound Name: Trehalose C12

Cat. No.: B15551736 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address interference from Trehalose C12 (n-Dodecyl-β-D-trehaloside) in common

downstream assays.

Frequently Asked Questions (FAQs)
Q1: What is Trehalose C12 and why is it used?

Trehalose C12, also known as dodecyl trehalose, is a non-ionic detergent. Its unique structure,

featuring a hydrophilic trehalose headgroup and a hydrophobic 12-carbon alkyl chain, makes it

particularly effective at solubilizing and stabilizing membrane proteins while aiming to preserve

their native conformation.[1] Due to the stabilizing properties of trehalose, detergents derived

from it are expected to be gentle on proteins, making them valuable tools in proteomics

research.[1]

Q2: How can Trehalose C12 interfere with my downstream assays?

Like other detergents, Trehalose C12 can interfere with common laboratory assays through

several mechanisms:

Binding to proteins: Detergents can bind to proteins, which may mask epitopes in

immunoassays or alter the protein's interaction with assay reagents.[2]
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Micelle formation: Above its Critical Micelle Concentration (CMC), Trehalose C12 forms

micelles that can sequester proteins or assay reagents, making them unavailable for

reaction.

Interference with detection: Detergent molecules can directly interact with assay

components, such as dyes in colorimetric assays, or affect the absorbance readings of a

spectrophotometer.

Competition for binding surfaces: In assays like ELISA, detergents can compete with the

antigen for binding sites on the microplate surface.[3]

Q3: What is the Critical Micelle Concentration (CMC) of Trehalose C12?

The CMC of a detergent is the concentration at which micelles begin to form.[4] For Trehalose
C12 (specifically 6-O-n-Dodecyl-α,α-trehalose), the CMC has been reported to be

approximately 0.14 mM.

Troubleshooting Guides
Issue 1: Inaccurate Protein Concentration in BCA or
Bradford Assays
Symptoms:

Overestimation or underestimation of protein concentration.

High background absorbance in blank samples.

Non-linear standard curve.

Possible Cause: Trehalose C12, like other detergents, can interfere with both BCA and

Bradford assays.[5] In the Bradford assay, detergents can interfere with the binding of the

Coomassie dye to proteins.[6] In the BCA assay, while generally more tolerant to detergents,

high concentrations can still cause interference.[5]

Troubleshooting Workflow:
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Inaccurate Protein Assay Results

Is Trehalose C12 concentration above CMC?

Dilute sample below CMC

Yes

Remove Trehalose C12 from sample

NoRe-run assay with diluted sample and standards in the same buffer

Does the issue persist?

Yes

No, issue resolved

No

Choose a detergent removal method (Spin Column or Precipitation)

Perform removal protocol

Re-run protein assay

Yes
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ELISA Issues (High Background/Low Signal)

Optimize Washing Steps

Increase number and/or duration of washes Add a low concentration of a non-interfering detergent (e.g., 0.05% Tween-20) to wash buffer

Does the issue persist?

Optimize Blocking

Yes

No, issue resolved

NoIncrease blocking buffer concentration or incubation time Test alternative blocking agents

Does the issue persist?

Remove Trehalose C12 from sample before coating

Yes No

Use a detergent removal method

Yes
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Sample containing Trehalose C12 for Mass Spectrometry

Select Detergent Removal Method

Detergent Removal Spin Column Acetone Precipitation

Perform Removal Protocol

Analyze detergent-free sample by Mass Spectrometry

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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